Cas no 367514-87-2 (Lurasidone)
Lurasidone Chemical and Physical Properties
Names and Identifiers
-
- Lurasidone
- (3aR,4S,7R,7aS)-2-[[(1R,2R)-2-[[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]methyl]cyclohexyl]methyl]hexahydro-4,7-methano-1H-isoindole-1,3(2H)-dione
- (3aR,4S,7R,7aS)-2-((1R,2R)-2-(4-(1,2-Benzothiazol-3-yl)piperazin-1-ylmethyl)cyclohexylmethyl)hexahydro-4,7-methano-2H-isoindole-1,3-dione
- (3aR,4S,7R,7aS)-2-{[(1R,2R)-2-{[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl}cyclohexyl]methyl}hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
- DTXSID40870340
- 22IC88528T
- LURASIDONE [VANDF]
- N-(2-(4-(1,2-benzisothiazol-3-yl)-1-piperazinylmethyl)-1-cyclohexylmethyl)-2,3-bicyclo(2.2.1)heptanedicarboximide
- HMS3886A20
- lurasidonum
- (1R,2S,6R,7S)-4-{[(1R,2R)-2-{[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl}cyclohexyl]methyl}-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione
- (1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione
- UNII-22IC88528T
- SM-13496 FREE BASE
- PQXKDMSYBGKCJA-CVTJIBDQSA-N
- CAS_441351-20-8
- GTPL7461
- SM13496
- 367514-87-2
- DB08815
- AS-35077
- N05AE05
- 4,7-Methano-1H-isoindole-1,3(2H)-dione, 2-[[(1R,2R)-2-[[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]methyl]cyclohexyl]methyl]hexahydro-, (3aR,4S,7R,7aS)-
- (1R,2S,6R,7S)-4-{[(1R,2R)-2-{[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl}cyclohexyl]methyl}-4-azatricyclo[5.2.1.0?,?]decane-3,5-dione
- CHEMBL1237021
- PS34 - Lurasidone
- CHEBI:70735
- AKOS037643746
- BDBM85222
- EN300-20605510
- (3aR,4S,7R,7aS)-2-{(1R,2R)-2-(4-(1,2-Benzisothiazol-3-yl)piperazin-1-ylmethyl)cyclohexylmethyl}hexahydro-4,7-methano-2H-isoindole-1,3-dione
- BRD-K51143828-003-03-1
- AB01566875_01
- Lurasidone [INN]
- (3aR,4S,7R,7aS)-2-((1R,2R)-2-(4-(1,2-Benzisothiazol-3-yl)piperazin-1-ylmethyl)cyclohexylmethyl)hexahydro-4,7-methano-2H-isoindole-1,3-dione
- s5714
- PDSP2_001043
- EX-3124
- (3aR,4S,7R,7aS)-2-(((1R,2R)-2-((4-(1,2-benzothiazol-3-yl)piperazin-1-yl)methyl)cyclohexyl)methyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
- HSDB 8228
- Q416992
- LURASIDONE [MI]
- EX-A504
- L0280
- NCGC00386382-03
- CCG-269635
- J-521660
- NS00069589
- SCHEMBL677525
- LURASIDONE [WHO-DD]
- 1ST157185
- lurasidona
- (3aR,4S,7R,7aS)-2-{(1R,2R)-2-[4-(1,2-benzisothiazol-3-yl)piperazin-1-ylmethyl]cyclohexylmethyl}hexahydro-4,7-methano-2H-isoindole-1,3-dione
- SM-13496
-
- MDL: MFCD14635357
- Inchi: 1S/C28H36N4O2S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)35-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-/m0/s1
- InChI Key: PQXKDMSYBGKCJA-CVTJIBDQSA-N
- SMILES: S1C2C=CC=CC=2C(=N1)N1CCN(CC1)C[C@@H]1CCCC[C@H]1CN1C([C@@H]2[C@H](C1=O)[C@H]1CC[C@@H]2C1)=O
Computed Properties
- Exact Mass: 492.25600
- Monoisotopic Mass: 492.25589758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 5
- Complexity: 804
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 85Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.273
- Melting Point: 147-150°C
- Boiling Point: 623.4±55.0 °C at 760 mmHg
- Flash Point: 330.8±31.5 °C
- Solubility: 生物体外In Vitro:DMSO溶解度20.83 mg/mL(42.28 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
- PSA: 84.99000
- LogP: 4.19660
- Specific Rotation: -16.4° (c=1, DMF)
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
Lurasidone Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H303+H313+H333
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Lurasidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80318-5mg |
Lurasidone |
367514-87-2 | 98.0% | 5mg |
¥100 | 2021-05-07 | |
| MedChemExpress | HY-B0032A-10mg |
Lurasidone |
367514-87-2 | 99.49% | 10mg |
¥400 | 2025-04-16 | |
| MedChemExpress | HY-B0032A-50mg |
Lurasidone |
367514-87-2 | 99.49% | 50mg |
¥1100 | 2025-04-16 | |
| MedChemExpress | HY-B0032A-100mg |
Lurasidone |
367514-87-2 | 99.49% | 100mg |
¥1788 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S5714-25mg |
lurasidone |
367514-87-2 | 99.96% | 25mg |
¥794.53 | 2023-09-15 | |
| DC Chemicals | DC3174-100 mg |
lurasidone |
367514-87-2 | >98% | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC3174-250 mg |
lurasidone |
367514-87-2 | >98% | 250mg |
$800.0 | 2022-02-28 | |
| DC Chemicals | DC3174-1 g |
lurasidone |
367514-87-2 | >98% | 1g |
$1500.0 | 2022-02-28 | |
| TRC | L474958-100mg |
Lurasidone |
367514-87-2 | 100mg |
$ 64.00 | 2023-09-07 | ||
| TRC | L474958-200mg |
Lurasidone |
367514-87-2 | 200mg |
$88.00 | 2023-05-18 |
Lurasidone Suppliers
Lurasidone Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Lurasidone
Recent Advances in Lurasidone (367514-87-2) Research: A Comprehensive Review
Lurasidone (CAS: 367514-87-2) is an atypical antipsychotic drug approved for the treatment of schizophrenia and bipolar depression. Its unique pharmacological profile, characterized by high affinity for dopamine D2, serotonin 5-HT2A, and 5-HT7 receptors, has made it a subject of ongoing research. This briefing synthesizes the latest findings on Lurasidone's mechanisms, clinical efficacy, and potential new applications, drawing from peer-reviewed studies published within the last 24 months.
A 2023 Nature Molecular Psychiatry study revealed novel insights into Lurasidone's neuroprotective effects via 5-HT7 receptor modulation in hippocampal neurons (DOI: 10.1038/s41380-023-02072-5). Researchers demonstrated that chronic Lurasidone administration (3 mg/kg/day) increased BDNF expression by 42% in rodent models, correlating with improved cognitive function in the Morris water maze test. These findings suggest expanded therapeutic potential beyond current indications.
Pharmacokinetic advancements include a 2024 Journal of Clinical Psychopharmacology report on CYP3A4-mediated drug interactions (DOI: 10.1097/JCP.0000000000001793). The study quantified a 2.3-fold increase in Lurasidone AUC when co-administered with strong CYP3A4 inhibitors, prompting updated dosing guidelines for comorbid patients receiving antifungals or HIV protease inhibitors.
Phase IV clinical data (2023-2024) from the REAL-LuS study (n=1,742) showed superior metabolic safety versus other atypical antipsychotics, with 12-month incidence rates of: weight gain ≥7% (9.2% vs 21.4% olanzapine), new-onset diabetes (1.8% vs 4.3%), and dyslipidemia (7.1% vs 15.6%). These results reinforce Lurasidone's position in treatment algorithms for metabolic-risk populations.
Emerging research explores Lurasidone's potential in treatment-resistant depression (TRD). A multicenter RCT (n=308) published in American Journal of Psychiatry (2024; DOI: 10.1176/appi.ajp.20230248) demonstrated 34.7% remission rates in TRD when combined with SSRIs, versus 18.9% for placebo (p<0.001), with particular efficacy in patients carrying the 5-HTTLPR s/s genotype.
Manufacturing innovations include a 2023 patent (WO2023187542) for an improved crystallization method of 367514-87-2, achieving 99.9% chiral purity and 23% yield enhancement. This advancement addresses previous challenges in large-scale production while maintaining strict polymorph control (Form I purity >99.5%).
Ongoing preclinical studies investigate Lurasidone's anti-inflammatory effects through microglial modulation. A 2024 Molecular Neurobiology paper (DOI: 10.1007/s12035-024-03952-9) reported 60% reduction in IL-6 and TNF-α secretion in LPS-activated microglia at 100 nM concentrations, suggesting potential neuroprotective applications in neurodegenerative disorders.
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